1'-ethyl-1,4'-bipiperidine-4-carboxamide

• IUPAC Name: 1-(1-ethylpiperidin-4-yl)piperidine-4-carboxamide
• InChI: InChI=1S/C13H25N3O/c1-2-15-7-5-12(6-8-15)16-9-3-11(4-10-16)13(14)17/h11-12H,2-10H2,1H3,(H2,14,17)
• InChI Key: XMOBLHHPKULZGB-UHFFFAOYSA-N
• Canonical SMILES: CCN1CCC(CC1)N2CCC(CC2)C(=O)N
• Molecular Formula: C13H25N3O
• Molecular Weight: 239.36 g/mol

Description

1-ethyl-1,4'-bipiperidine-4-carboxamide, also known as EBPC, is a synthetic compound that belongs to the piperidine family. It is a potent and selective inhibitor of the enzyme glycogen synthase kinase 3 beta (GSK-3β). GSK-3β is a multifunctional kinase that is involved in many cellular processes, including glycogen metabolism, gene expression, and cell survival. EBPC has been studied extensively for its potential applications in scientific research.

Mechanism of Action

1'-ethyl-1,4'-bipiperidine-4-carboxamide works by inhibiting the activity of GSK-3β. GSK-3β is involved in many cellular processes, including the regulation of gene expression, cell survival, and glycogen metabolism. Inhibition of GSK-3β by 1'-ethyl-1,4'-bipiperidine-4-carboxamide leads to increased glycogen synthesis, which has been shown to improve glucose metabolism in animal models of diabetes. 1'-ethyl-1,4'-bipiperidine-4-carboxamide has also been shown to promote cell survival and reduce inflammation in animal models of neurodegenerative diseases.
Biochemical and Physiological Effects
1'-ethyl-1,4'-bipiperidine-4-carboxamide has a number of biochemical and physiological effects. It has been shown to increase glycogen synthesis, improve glucose metabolism, and reduce inflammation. It has also been shown to promote cell survival and reduce the accumulation of beta-amyloid plaques in the brain.

Advantages and Limitations for Lab Experiments

One of the main advantages of 1'-ethyl-1,4'-bipiperidine-4-carboxamide for lab experiments is its selectivity for GSK-3β. This allows researchers to study the specific effects of GSK-3β inhibition without affecting other cellular processes. However, one limitation of 1'-ethyl-1,4'-bipiperidine-4-carboxamide is its low solubility in water, which can make it difficult to administer in vivo.

Future Directions

There are many potential future directions for research on 1'-ethyl-1,4'-bipiperidine-4-carboxamide. One area of research is in the development of more potent and selective GSK-3β inhibitors. Another area of research is in the optimization of the pharmacokinetic properties of 1'-ethyl-1,4'-bipiperidine-4-carboxamide, such as solubility and bioavailability. Additionally, further research is needed to fully understand the mechanisms of action of 1'-ethyl-1,4'-bipiperidine-4-carboxamide and its potential applications in the treatment of neurodegenerative diseases.

Synthesis Methods

1'-ethyl-1,4'-bipiperidine-4-carboxamide can be synthesized in a few steps from commercially available starting materials. The most common synthesis method involves the reaction of 1,4-dibromobutane with piperidine to form 1,4'-bipiperidine. This compound is then reacted with ethyl isocyanate to form 1'-ethyl-1,4'-bipiperidine-4-carboxamide.

Scientific Research Applications

1'-ethyl-1,4'-bipiperidine-4-carboxamide has been used in a variety of scientific research applications. One of the most promising areas of research is in the field of neurodegenerative diseases. GSK-3β has been implicated in the pathogenesis of Alzheimer's disease, Parkinson's disease, and Huntington's disease. 1'-ethyl-1,4'-bipiperidine-4-carboxamide has been shown to reduce the accumulation of beta-amyloid plaques in the brain, which are a hallmark of Alzheimer's disease. It has also been shown to improve cognitive function in animal models of Alzheimer's disease.